Cas no 67801-56-3 (dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate)
67801-56-3 structure
Product Name:dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate
CAS No:67801-56-3
MF:C17H16O4
MW:284.306545257568
CID:967090
PubChem ID:105658
Update Time:2025-04-19
dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate
- (1,1'-Biphenyl)-2,4'-dicarboxylic acid, 5-methyl-, 2,4'-dimethyl ester
- (1,1'-Biphenyl)-2,4'-dicarboxylic acid, 5-methyl-, dimethyl ester
- Dimethyl 5-methyl(1,1'-biphenyl)-2,4'-dicarboxylate
- dimethyl 5-methylbiphenyl-2,4'-dicarboxylate
- NS00036186
- EINECS 267-176-0
- 67801-56-3
- DTXSID8070625
- [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 5-methyl-, dimethyl ester
- WYSSHTHBSQSSNM-UHFFFAOYSA-N
-
- Inchi: 1S/C17H16O4/c1-11-4-9-14(17(19)21-3)15(10-11)12-5-7-13(8-6-12)16(18)20-2/h4-10H,1-3H3
- InChI Key: WYSSHTHBSQSSNM-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(C)=CC=1C1C=CC(C(=O)OC)=CC=1)=O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
67801-56-3 (dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate) Related Products
- 114772-34-8(Methyl 2-(p-Tolyl)benzoate)
- 6050-13-1(Diphenic anhydride)
- 5807-64-7([1,1'-Biphenyl]-2,2'-dicarboxylicacid, 2,2'-dimethyl ester)
- 5807-65-8(Diethyl biphenyl 2,2'-dicarboxylate)
- 4741-53-1(Tetraphenylphthalic anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent